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Compound of Interest

Compound Name: 4-Bromophenol

Cat. No.: B116583 Get Quote

4-Bromophenol is a white to off-white or pinkish-brown crystalline solid at room temperature

with a characteristic phenolic odor.[2][3][4][5] It consists of a benzene ring substituted with a

hydroxyl (-OH) group and a bromine atom at the para position.[5] This structure influences its

polarity and intermolecular forces, which in turn determine its melting and boiling points. The

compound is soluble in various organic solvents, including ethanol, ether, chloroform, and

glacial acetic acid, but shows limited solubility in water.[2][4][6]

The key physical properties are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₆H₅BrO [1][3]

Molecular Weight 173.01 g/mol [3][4]

Appearance
White to off-white crystalline

solid
[3][4]

Melting Point 62°C to 66°C [1]

66.4°C [4][6]

63°C to 67°C [3]

61°C to 64°C [2]

64°C [7][8]

Boiling Point 235°C to 238°C [1][3]

238°C [4][6]

235°C to 236°C [2]

235°C [7][9]

Density 1.840 g/cm³ at 15°C [4][6]

Factors Influencing Melting and Boiling Points
The melting and boiling points of 4-bromophenol are dictated by the intermolecular forces

between its molecules. The presence of the polar hydroxyl group allows for strong hydrogen

bonding, while the carbon-bromine bond and the overall molecular asymmetry contribute to

significant dipole-dipole interactions. These combined forces require a substantial amount of

thermal energy to overcome, resulting in relatively high melting and boiling points compared to

non-polar compounds of similar molecular weight.
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C₆H₄(Br)OH Key Functional Groups

Hydroxyl Group (-OH)

Hydrogen Bonding

Bromo Group (-Br)

Dipole-Dipole Interactions

Elevated Melting Point

determines

Elevated Boiling Point

determines
determines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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